Cas no 82174-09-2 (3-(trifluoromethylthio)phenylacetonitrile)

82174-09-2 structure
Product name:3-(trifluoromethylthio)phenylacetonitrile
3-(trifluoromethylthio)phenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(trifluoromethylthio)phenylacetonitrile
- 2-[3-(trifluoromethylsulfanyl)phenyl]acetonitrile
- PC0045
- 2-(3-(trifluoromethylthio)phenyl)acetonitrile
- 2-{3-[(trifluoromethyl)sulfanyl]phenyl}acetonitrile
- AKOS015853048
- KAWIEADJQRWSEU-UHFFFAOYSA-N
- 82174-09-2
- FT-0641849
- MFCD00236353
- EN300-1928379
- A840264
- 2-[3-(trifluoromethylthio)phenyl]acetonitrile
- 2-(3-((Trifluoromethyl)thio)phenyl)acetonitrile
- DTXSID70380705
- CS-0269255
- SCHEMBL11154063
- DB-008256
-
- MDL: MFCD00236353
- Inchi: InChI=1S/C9H6F3NS/c10-9(11,12)14-8-3-1-2-7(6-8)4-5-13/h1-3,6H,4H2
- InChI Key: KAWIEADJQRWSEU-UHFFFAOYSA-N
- SMILES: C1=CC(=CC(=C1)SC(F)(F)F)CC#N
Computed Properties
- Exact Mass: 217.01700
- Monoisotopic Mass: 217.01730486g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 49.1Ų
Experimental Properties
- PSA: 49.09000
- LogP: 3.36458
3-(trifluoromethylthio)phenylacetonitrile Security Information
- Hazard Statement: Toxic
- Hazardous Material transportation number:UN 3276
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22; R36/37/38
- HazardClass:TOXIC
3-(trifluoromethylthio)phenylacetonitrile Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-(trifluoromethylthio)phenylacetonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005537-1g |
3-(Trifluoromethylthio)phenylacetonitrile |
82174-09-2 | 1g |
649.0CNY | 2021-07-13 | ||
Enamine | EN300-1928379-0.25g |
2-{3-[(trifluoromethyl)sulfanyl]phenyl}acetonitrile |
82174-09-2 | 0.25g |
$670.0 | 2023-09-17 | ||
abcr | AB128243-1 g |
3-(Trifluoromethylthio)phenylacetonitrile, 98%; . |
82174-09-2 | 98% | 1g |
€59.80 | 2022-06-12 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1339925-50mg |
2-(3-((Trifluoromethyl)thio)phenyl)acetonitrile |
82174-09-2 | 95+% | 50mg |
¥16524.00 | 2024-07-28 | |
Enamine | EN300-1928379-2.5g |
2-{3-[(trifluoromethyl)sulfanyl]phenyl}acetonitrile |
82174-09-2 | 2.5g |
$1428.0 | 2023-09-17 | ||
Cooke Chemical | BD0378548-5g |
2-(3-((Trifluoromethyl)thio)phenyl)acetonitrile |
82174-09-2 | 95+% | 5g |
RMB 1468.00 | 2025-02-20 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005537-1g |
3-(Trifluoromethylthio)phenylacetonitrile |
82174-09-2 | 1g |
649CNY | 2021-05-07 | ||
Enamine | EN300-1928379-1g |
2-{3-[(trifluoromethyl)sulfanyl]phenyl}acetonitrile |
82174-09-2 | 1g |
$728.0 | 2023-09-17 | ||
Enamine | EN300-1928379-5g |
2-{3-[(trifluoromethyl)sulfanyl]phenyl}acetonitrile |
82174-09-2 | 5g |
$2110.0 | 2023-09-17 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1339925-500mg |
2-(3-((Trifluoromethyl)thio)phenyl)acetonitrile |
82174-09-2 | 95+% | 500mg |
¥17609.00 | 2024-07-28 |
3-(trifluoromethylthio)phenylacetonitrile Related Literature
-
Nakia Maulucci,Francesco De Riccardis,Cinzia Barbara Botta,Agostino Casapullo,Elena Cressina,Massimo Fregonese,Paolo Tecilla,Irene Izzo Chem. Commun., 2005, 1354-1356
-
Soichiro Tottori,Karolis Misiunas,Vahe Tshitoyan,Ulrich F. Keyser Soft Matter, 2021,17, 5131-5136
-
Ziwei Li,Fan Yang,Di Wu,Yanhong Liu,Yang Gao,Haichen Lian,Hongxin Zhang,Zhibin Yin,Aiguo Wu,Leyong Zeng Nanoscale, 2020,12, 22173-22184
-
Liying Yin,Lin Liu,Ning Zhang Chem. Commun., 2021,57, 10484-10499
-
Kyungsoo Oh,Jian-Yuan Li,Jinhyang Ryu Org. Biomol. Chem., 2010,8, 3015-3024
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:82174-09-2)3-(trifluoromethylthio)phenylacetonitrile

Purity:99%
Quantity:1g
Price ($):1279.0